1-(2-(1H-imidazol-1-yl)ethyl)-4-((2-methoxy-5-methylphenyl)sulfonyl)piperazine

Specification

• CAS No.: 1396857-99-0
• Molecular Formula: C17H24N4O3S
• Molecular Weight: 364.46
• IUPAC Name: 1-(2-imidazol-1-ylethyl)-4-(2-methoxy-5-methylphenyl)sulfonylpiperazine
• Standard InChI: InChI=1S/C17H24N4O3S/c1-15-3-4-16(24-2)17(13-15)25(22,23)21-11-9-19(10-12-21)7-8-20-6-5-18-14-20/h3-6,13-14H,7-12H2,1-2H3
• Standard InChI Key: NIBDVJMYWYRGEF-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)N2CCN(CC2)CCN3C=CN=C3

Introduction

The compound 1-(2-(1H-imidazol-1-yl)ethyl)-4-((2-methoxy-5-methylphenyl)sulfonyl)piperazine is a complex organic molecule that incorporates several functional groups, including an imidazole ring, a piperazine ring, and a sulfonyl group. This compound is of interest due to its potential biological activities, which can be attributed to the presence of these pharmacologically active moieties.

Chemical Formula and Molecular Weight

• Chemical Formula: C$_{20}$H$_{28}$N$_{4}$O$_{3}$S

• Molecular Weight: Approximately 412 g/mol

Synthesis

The synthesis of this compound typically involves the reaction of a piperazine derivative with an imidazole-containing alkylating agent and a sulfonyl chloride derivative. The specific conditions and reagents may vary depending on the desired yield and purity.

Biological Activities

Compounds containing imidazole and piperazine rings often exhibit a range of biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of a sulfonyl group can further enhance these activities by modifying the compound's solubility and interaction with biological targets.

Potential Applications

• Antimicrobial Agents: Imidazole derivatives have been explored for their antibacterial properties, making them candidates for treating infections.

• Anticancer Agents: The incorporation of imidazole and piperazine rings in anticancer drugs is well-documented, with potential applications in targeting specific cancer cell lines.

Data Table: Biological Activities of Similar Compounds

Compound Structure	Biological Activity	IC$_{50}$ Values
Imidazo[2,1-b]thiazoles	Cytotoxic against MDA-MB-231	1.4 μM
Pyrazol-4-yl-1,3,4-oxadiazoles with imidazole fragment	Antibacterial against phytopathogenic bacteria	Not specified
1-(Diarylmethyl)-1H-imidazoles	Anti-mitotic activity in breast cancer cells	Not specified